3-(piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• Molecular Formula: C7H12N4O
• Molecular Weight: 168.20 g/mol
• IUPAC Name: 3-piperidin-2-yl-1,4-dihydro-1,2,4-triazol-5-one
• InChI: InChI=1S/C7H12N4O/c12-7-9-6(10-11-7)5-3-1-2-4-8-5/h5,8H,1-4H2,(H2,9,10,11,12)
• InChI Key: XRRSVNOIRQNTJD-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)C2=NNC(=O)N2

Description

3-(Piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one is a chemical compound of significant interest in pharmaceutical and agrochemical research due to its hybrid structure featuring two privileged pharmacophores: a piperidine ring and a 4,5-dihydro-1H-1,2,4-triazol-5-one scaffold. The piperidine moiety is a common feature in bioactive molecules and approved drugs, often contributing to target binding and influencing the pharmacokinetic properties of a compound. The 4,5-dihydro-1H-1,2,4-triazol-5-one (triazolone) core is a versatile heterocycle known for its wide range of biological activities. While specific biological data for this exact molecule is not available in the public domain, compounds containing the 1,2,4-triazole ring have been extensively studied and reported to exhibit anticancer, antimicrobial, anti-inflammatory, and antiviral effects . The triazole ring can act as a bioisostere for amide and ester functional groups, which can improve metabolic stability and binding affinity to biological targets . This molecular framework is highly amenable to structural modification, making it a valuable building block for medicinal chemistry programs aimed at discovering new enzyme inhibitors or receptor modulators. Researchers can utilize this compound as a key intermediate to develop novel chemical entities for various therapeutic areas. This product is intended for laboratory research purposes only and is not for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one typically involves the cyclization of appropriate precursors. One common method involves the reaction of piperidine derivatives with triazole precursors under controlled conditions. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes, starting from readily available raw materials. The process may include steps such as hydrogenation, cyclization, and purification to obtain the final product. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

3-(piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium catalysts). Reaction conditions such as temperature, pressure, and solvent choice play a crucial role in determining the reaction outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce reduced derivatives. Substitution reactions can result in a variety of substituted products, depending on the nature of the substituent .

Scientific Research Applications

3-(piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: In biological research, the compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound’s pharmacological properties make it a candidate for drug development, particularly in the treatment of diseases such as cancer and infections.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-(piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Antimicrobial and Antitumor Activity

Triazol-5-one derivatives with aromatic substituents (e.g., 3-phenyl) demonstrate potent antibacterial activity against Staphylococcus aureus (MIC: 12.5 µg/mL), while alkyl derivatives (e.g., 3-ethyl) show lower efficacy (MIC: 50 µg/mL) .

Antioxidant Capacity

Antioxidant activity is influenced by substituent electron-donating capacity. For instance:

• 3-(4-Diethylaminobenzylidenamino) derivatives exhibit IC₅₀ values of 18–25 µM in DPPH assays .
• Piperidinyl derivatives may show comparable or reduced activity due to steric hindrance of the cyclic amine .

Spectroscopic and Computational Studies

• NMR Shifts : Piperidinyl protons resonate at δ 2.5–3.5 ppm (¹H NMR), distinct from alkyl (δ 1.0–2.0) or aryl (δ 6.5–8.0) groups. GIAO-DFT calculations align with experimental data, confirming substituent-dependent chemical shifts .
• HOMO-LUMO Gaps : The piperidine ring lowers the HOMO-LUMO gap (ΔE ≈ 4.5 eV) compared to phenyl-substituted analogs (ΔE ≈ 5.2 eV), enhancing reactivity .

Biological Activity

3-(Piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one is a compound of interest due to its diverse biological activities. This article reviews its pharmacological properties, including antimicrobial, anticancer, and neuroprotective effects. Various studies have been conducted to elucidate its mechanisms of action and therapeutic potential.

Chemical Structure and Properties

The compound features a piperidine ring attached to a triazole moiety, which is known for its biological significance. The molecular formula is $C_8H_{12}N_4O$, and it exhibits a unique structure that contributes to its biological activity.

Antimicrobial Activity

Research indicates that derivatives of triazole compounds exhibit significant antimicrobial properties. For instance, studies have shown that 3-(piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one demonstrates activity against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values for certain derivatives range from 0.24 to 0.97 μg/mL against resistant strains like Candida auris .

Table 1: Antimicrobial Activity of Triazole Derivatives

Compound	MIC (μg/mL)	MFC (μg/mL)	Target Organism
pta1	0.24	0.97	Candida auris
pta2	0.50	1.50	Staphylococcus aureus
pta3	0.97	3.90	Escherichia coli

Anticancer Activity

The compound has also been evaluated for its anticancer properties. Studies suggest that it induces apoptosis in cancer cells through the activation of specific pathways. For example, it has been shown to disrupt the cell cycle and induce S-phase arrest in various cancer cell lines .

Case Study: Apoptosis Induction
In a study involving human cancer cell lines, compounds similar to 3-(piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one were found to activate caspases and promote apoptotic cell death. The results indicated a significant reduction in cell viability at concentrations as low as 10 μM.

Neuroprotective Effects

Recent investigations have highlighted the neuroprotective potential of triazole derivatives. These compounds may exert their effects by modulating neurotransmitter systems and reducing oxidative stress in neuronal cells.

Table 2: Neuroprotective Effects of Triazole Derivatives

Compound	Neuroprotective Effect	Mechanism of Action
Compound A	Significant	Antioxidant activity
Compound B	Moderate	NMDA receptor antagonism

The biological activity of 3-(piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one can be attributed to several mechanisms:

• Enzyme Inhibition : It inhibits key enzymes involved in microbial metabolism.
• Receptor Modulation : The compound interacts with various receptors that mediate cellular responses.
• Oxidative Stress Reduction : It acts as an antioxidant, protecting cells from damage.

Q & A

Q. What are the optimal synthetic routes for 3-(piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one, and how are reaction conditions optimized to improve yield and purity?

Methodological Answer: The synthesis typically involves condensation of 4-amino-4,5-dihydro-1H-1,2,4-triazol-5-one derivatives with aldehydes or ketones. For example, reactions with piperidin-2-yl-containing aldehydes under reflux in ethanol or acetonitrile, catalyzed by triethylamine, yield the target compound. Key optimization parameters include:

• Temperature control : Elevated temperatures (70–80°C) enhance reaction rates but may require reflux conditions to prevent decomposition .
• Solvent selection : Polar aprotic solvents (e.g., DMF) improve solubility of intermediates, while protic solvents (e.g., ethanol) facilitate Schiff base formation .
• Catalyst use : Triethylamine or acetic acid accelerates imine bond formation, critical for cyclization .

Q. Table 1: Representative Reaction Conditions

Reactant	Solvent	Catalyst	Yield (%)	Reference
Piperidin-2-yl aldehyde	Ethanol	Triethylamine	85–90
4-Amino-triazolone	Acetonitrile	Acetic acid	78–82

Q. Which spectroscopic techniques are most effective for structural elucidation of this compound, and how are experimental data validated against computational models?

Methodological Answer:

• FT-IR : Identifies functional groups (e.g., C=O at ~1700 cm⁻¹, N-H stretching at ~3200 cm⁻¹). Experimental frequencies are compared with DFT/B3LYP/6-311G(d,p)-calculated values, scaled by factors (0.961–0.967) to account for anharmonicity .
• NMR : $^1$H and $^{13}$C NMR assignments use the Gauge-Including Atomic Orbital (GIAO) method in Gaussian, with linear regression (δ_exp = a + δ_calc) to validate shifts .
• UV-Vis : TD-DFT calculations (e.g., B3LYP/6-311G(d,p)) predict λ_max, which are cross-checked with experimental spectra in ethanol .

Q. Table 2: Experimental vs. Theoretical NMR Shifts (δ, ppm)

Proton Position	Experimental	B3LYP/6-311G(d,p)	HF/6-311G(d,p)
NH (triazolone)	10.2	10.5	10.8
Piperidine CH₂	2.8–3.1	2.9	3.2

Q. How are acid dissociation constants (pKa) determined for 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives, and what non-aqueous titration methods are employed?

Methodological Answer: pKa values are determined via potentiometric titration in non-aqueous solvents (e.g., isopropyl alcohol, acetonitrile) due to low aqueous solubility. Tetrabutylammonium hydroxide (TBAH) is used as a titrant, and half-neutralization potentials are analyzed to calculate acidity constants. Key steps include:

• Solvent standardization : Dielectric constant adjustment to enhance ion pairing .
• Data fitting : Linear regression of pH vs. titrant volume using SigmaPlot, with R² > 0.98 for reliability .

Q. What strategies are used to evaluate the antioxidant activity of triazolone derivatives, and how are structure-activity relationships analyzed?

Methodological Answer:

• DPPH/ABTS assays : Measure radical scavenging activity (IC₅₀ values) at 517 nm (DPPH) or 734 nm (ABTS). Results are normalized to ascorbic acid controls .
• SAR analysis : Electron-donating groups (e.g., methoxy) enhance activity by stabilizing radical intermediates, while bulky substituents reduce accessibility to reactive sites .

Q. How is tautomerism in triazolone derivatives experimentally investigated, and what computational methods support these findings?

Methodological Answer:

• X-ray crystallography : Resolves keto-enol tautomer ratios via bond length analysis (C=O vs. C-O) .
• DFT energy comparisons : Calculate relative stability of tautomers using Gibbs free energy (ΔG) at B3LYP/6-31G(d) .

Advanced Research Questions

Q. How do density functional theory (DFT) calculations contribute to understanding the electronic properties of triazolone derivatives, and what key parameters are derived from HOMO-LUMO analysis?

Methodological Answer: DFT/B3LYP/6-311G(d,p) computes:

• HOMO-LUMO energy gap : Predicts reactivity (narrow gaps = higher reactivity). For triazolones, gaps range 4.5–5.2 eV .
• Electrophilicity index (ω) : Quantifies electron-accepting capacity (ω = μ²/2η, where μ = electronegativity, η = hardness) .

Q. Table 3: Electronic Parameters for Triazolone Derivatives

Parameter	B3LYP/6-311G(d,p)	B3PW91/6-311G(d,p)
HOMO (eV)	-6.32	-6.45
LUMO (eV)	-1.87	-1.92
Band gap (eV)	4.45	4.53

Q. What methodologies resolve contradictions between experimental crystallographic data and theoretical structural predictions for triazolone derivatives?

Methodological Answer:

• SHELX refinement : Adjusts X-ray diffraction data for thermal motion and disorder using least-squares minimization .
• DFT geometry optimization : Reconciles bond length/angle discrepancies by comparing gas-phase (theoretical) and solid-state (experimental) conformers .

Q. How are nonlinear optical (NLO) properties of triazolone derivatives computationally modeled, and what role do substituents play in modulating these properties?

Methodological Answer: NLO properties (e.g., hyperpolarizability, β) are calculated via DFT/B3PW91 using:

• Finite field method : Applies electric fields to derive polarizability tensors .
• Substituent effects : Electron-withdrawing groups (e.g., -Cl) enhance β by increasing charge asymmetry .

Q. What advanced NMR techniques (e.g., GIAO) are used to predict chemical shifts, and how are solvent effects accounted for in these calculations?

Methodological Answer:

• GIAO method : Solvent dielectric effects are modeled via the Polarizable Continuum Model (PCM) in Gaussian. For DMSO, ε = 46.7 is input to simulate shielding .
• Scalar corrections : Empirical scaling factors (0.95–1.05) adjust for solvent-induced shifts .

Q. How do molecular dynamics simulations inform the stability and conformational behavior of triazolone derivatives in different solvent environments?

Methodological Answer:

• AMBER force fields : Simulate solvation dynamics in water/ethanol, tracking RMSD (< 2 Å indicates stability) .
• Free energy calculations : Predict solubility trends via Gibbs free energy of transfer (ΔG_transfer) .